2-(6-ethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(6-ethyl-4-oxothieno[2,3-d]pyrimidin-3-yl)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H17N3O3S/c1-3-11-8-12-16(24-11)18-10-20(17(12)22)9-15(21)19-13-6-4-5-7-14(13)23-2/h4-8,10H,3,9H2,1-2H3,(H,19,21)
• InChI Key: JHEASKMQXRYFDN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=CN(C2=O)CC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis

The synthesis of thienopyrimidine derivatives involves several key steps, including condensation, cyclization, and functionalization processes. For example, a related compound, N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, was synthesized through a multi-step process starting from methyl 3-aminothiophene-2-carboxylate. This process includes condensation with urea, chlorination, and final condensation with ethane-1,2-diamine (Huang et al., 2020).

Molecular Structure Analysis

The molecular structure of thienopyrimidine derivatives can be characterized by X-ray crystallography and density functional theory (DFT). For instance, the crystal structure of a related thienopyrimidine compound revealed a tetragonal system with specific geometric bond lengths and angles. DFT calculations help compare and confirm these structural details with experimental data, providing insights into the electronic properties such as HOMO and LUMO energies (Huang et al., 2020).

Chemical Reactions and Properties

Thienopyrimidines can undergo various chemical reactions due to their active functional groups. For example, they can participate in cyclization reactions to form different heterocyclic structures, demonstrating their versatility in synthetic organic chemistry. Their chemical reactivity includes interactions with nucleophiles and electrophiles, enabling the synthesis of a wide range of derivatives with potential biological activities (Wagner et al., 1993).

Physical Properties Analysis

The physical properties of thienopyrimidine derivatives, such as solubility, melting point, and crystalline structure, are influenced by their molecular composition and structural configuration. These properties are crucial for determining the compound's applicability in different solvents and conditions, affecting its utility in laboratory and industrial applications.

Chemical Properties Analysis

Thienopyrimidine compounds exhibit a range of chemical properties due to their structural diversity. These properties include acidity, basicity, reactivity towards different chemical agents, and the ability to form various chemical bonds and interactions. Understanding these chemical properties is essential for applying these compounds in chemical synthesis, pharmaceutical development, and material science.

• (Huang et al., 2020)
• (Wagner et al., 1993)